Cas no 113569-09-8 (2,6-dichloroheptan-4-ol)

2,6-dichloroheptan-4-ol structure
2,6-dichloroheptan-4-ol structure
Product Name:2,6-dichloroheptan-4-ol
CAS No:113569-09-8
MF:C7H14Cl2O
MW:185.091460704803
CID:2611135
PubChem ID:71337473
Update Time:2025-04-21

2,6-dichloroheptan-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloroheptan-4-ol
    • 113569-09-8
    • DTXSID40765181
    • Inchi: 1S/C7H14Cl2O/c1-5(8)3-7(10)4-6(2)9/h5-7,10H,3-4H2,1-2H3
    • InChI Key: DKVCEQNCIARGFK-UHFFFAOYSA-N
    • SMILES: ClC(C)CC(CC(C)Cl)O

Computed Properties

  • Exact Mass: 184.0421705Da
  • Monoisotopic Mass: 184.0421705Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų
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